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A Comparative Guide to the Electrophysiology of Bombykol-Sensitive Neurons

For researchers, scientists, and drug development professionals, understanding the intricacies
of pheromone reception is crucial for developing novel pest management strategies and for
broader applications in sensory neuroscience. Bombykol, the sex pheromone of the silkworm
moth, Bombyx mori, has long served as a model for studying olfactory signaling. This guide
provides a comparative overview of the electrophysiological properties of Bombykol-sensitive
neurons across different insect species, supported by experimental data and detailed protocols.

Data Presentation: Comparative Electrophysiology

The following table summarizes key electrophysiological parameters of Bombykol-sensitive
neurons from different species and experimental systems. The data is compiled from single-
sensillum recording (SSR) and electroantennography (EAG) studies.
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Species/Sy
stem

Neuron/Sen
sillum Type

Ligand

DoselConce
ntration

Response
(Spikesls or
Amplitude)

Key
Findings &
Citations

Bombyx mori

Long Trichoid
Sensillum

Bombykol

10 pg

~40-50
spikes/s

(peak)

Native
response of
the silkworm
moth to its
primary
pheromone

component.

[1]

Bombyx mori

Long Trichoid
Sensillum

Bombykol

3x107% ug

On average
one nerve
impulse per

neuron

Demonstrate
s the high
sensitivity of
the native

system.[2]

Drosophila

melanogaster

ab4
Basiconic

Sensillum

Bombykol

10 ug

~150 spikes/s
(peak)

The fruit fly
possesses an
endogenous
receptor
(DmelOR7a)
that is
surprisingly
more
sensitive to
Bombykol
than the
moth's own

receptor.[3][4]

Drosophila
melanogaster
(Empty
Neuron)

ab3
Basiconic
Sensillum
expressing
BmorOR1

Bombykol

10 ug

~20-30
spikes/s

(peak)

Heterologous
expression of
the moth
receptor in
the fly "empty

neuron”
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system
shows lower
sensitivity
and slower
signal
inactivation
compared to
the native

moth neuron.

[31141(5]

Drosophila
melanogaster
(Empty
Neuron)

ab3
Basiconic
Sensillum
expressing
BmorOR1 +
BmorPBP

Bombykol

10 ug

Significantly
higher than
BmorOR1

alone

Co-
expression of
a
pheromone-
binding
protein (PBP)
from the moth
enhances the
response,
highlighting
the
importance of
PBPs in
pheromone

reception.[5]

Antheraea
polyphemus
& Antheraea

pernyi

Pheromone-
sensitive

neurons

Species-
specific

pheromones

107° ug

One or a few

impulses

These
saturniid
moths are
suggested to
be even more
sensitive to
their
pheromones
than B. mori
is to
Bombykol.[2]
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Knockout of
the BmOR1
receptor gene
completely

Bombyx mori o o )
Long Trichoid No significant  abolishes the

(BmOR1- ] Bombykol 10 ug o
Sensillum response in vivo

knockout)
pheromone
response,
confirming its

critical role.[1]

Functional
characterizati
onina
heterologous
system
confirms
Dose-
Xenopus ) BmOR-1 as a
) Expressing dependent
laevis Bombykol 107 M ) Bombykol
BmOR-1 inward
Oocytes receptor that
currents )
can activate a
G protein-
coupled
signaling
cascade.[6]

[7]

Experimental Protocols

Detailed methodologies are essential for reproducing and building upon existing research.
Below are summaries of key experimental protocols used to study Bombykol-sensitive
neurons.

Single-Sensillum Recording (SSR)

This technique allows for the recording of action potentials from individual olfactory sensory
neurons (OSNs) housed within a single sensillum.
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. Insect Preparation:
The insect is anesthetized, typically with CO:z or by chilling.[8][9]

The moth or fly is then restrained in a holder, often made of Styrofoam or wax, with one
antenna immobilized using adhesive tape or wax.[8]

The preparation is placed under a high-magnification microscope.
. Electrode Placement:

A sharp recording electrode (tungsten or glass micropipette filled with sensillum lymph
saline) is carefully inserted at the base of a long trichoid sensillum (in moths) or a basiconic
sensillum (in flies).[8]

A reference electrode is inserted into a nearby antennal segment or another part of the
insect's body, such as the eye.[8][10]

. Odor Stimulation:
A continuous stream of purified and humidified air is directed over the antenna.

The odorant (Bombykol), dissolved in a solvent like hexane or mineral oil, is applied to a
filter paper inside a Pasteur pipette or a stimulus cartridge.[10]

A stimulus controller injects a puff of air of a specific duration (e.g., 0.5 seconds) through the
pipette, delivering the odorant to the antenna.[10]

A range of odorant concentrations is typically used to generate a dose-response curve.
. Data Acquisition and Analysis:
The electrical signals are amplified, filtered, and recorded using specialized software.

Spikes are counted in a defined time window after the stimulus to quantify the neuronal
response. The firing rate is often calculated as the number of spikes per second.

Electroantennography (EAG)
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EAG measures the summed potential from the entire antenna, providing an overall measure of
olfactory input.

1. Antenna Preparation:

e An antenna is excised from the head of an anesthetized insect.[11]

e The base and the tip of the antenna are placed in contact with two electrodes.
2. Electrode and Mounting:

o Ag/AgCl electrodes are commonly used.[12] The antenna is mounted across the electrodes
using a conductive gel to ensure a good electrical connection.

 Alternatively, the base and tip of the antenna can be inserted into glass micropipettes filled
with saline solution.[11]

3. Odor Delivery:

e The setup for odor delivery is similar to that for SSR, with a continuous airstream and pulsed
delivery of the odorant from a cartridge.[12][13]

4. Data Recording:

e The voltage difference between the two electrodes is amplified and recorded. The resulting
waveform, or electroantennogram, typically shows a negative deflection in response to a
stimulatory odor.

e The amplitude of this deflection is used as a measure of the antennal response.

Mandatory Visualization
Signaling Pathway for Bombykol Reception
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Caption: Generalized signaling pathway of Bombykol reception in an olfactory sensory
neuron.

Experimental Workflow for Comparative
Electrophysiology
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Caption: A typical experimental workflow for comparative electrophysiological studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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